N-(2-methoxy-5-{[(4-methoxyphenyl)acetyl]amino}phenyl)-2-furamide

• IUPAC Name: N-[2-methoxy-5-[[2-(4-methoxyphenyl)acetyl]amino]phenyl]furan-2-carboxamide
• InChI: InChI=1S/C21H20N2O5/c1-26-16-8-5-14(6-9-16)12-20(24)22-15-7-10-18(27-2)17(13-15)23-21(25)19-4-3-11-28-19/h3-11,13H,12H2,1-2H3,(H,22,24)(H,23,25)
• InChI Key: ZUWBIANIVYPOJU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC(=O)NC2=CC(=C(C=C2)OC)NC(=O)C3=CC=CO3
• Molecular Formula: C21H20N2O5
• Molecular Weight: 380.4 g/mol

Description

N-(2-methoxy-5-{[(4-methoxyphenyl)acetyl]amino}phenyl)-2-furamide, also known as MAFP, is a synthetic compound that has been widely used in scientific research due to its ability to inhibit the activity of various enzymes and proteins. MAFP has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for investigating various cellular processes.

Mechanism of Action

N-(2-methoxy-5-{[(4-methoxyphenyl)acetyl]amino}phenyl)-2-furamide exerts its inhibitory effects through covalent modification of the target enzyme or protein. N-(2-methoxy-5-{[(4-methoxyphenyl)acetyl]amino}phenyl)-2-furamide contains an electrophilic carbonyl group that reacts with the active site nucleophile of the target enzyme or protein, resulting in irreversible inhibition.
Biochemical and Physiological Effects:
N-(2-methoxy-5-{[(4-methoxyphenyl)acetyl]amino}phenyl)-2-furamide has been shown to have a variety of biochemical and physiological effects, including the inhibition of prostaglandin synthesis, the modulation of endocannabinoid signaling, and the regulation of calcium signaling. N-(2-methoxy-5-{[(4-methoxyphenyl)acetyl]amino}phenyl)-2-furamide has also been shown to have anti-inflammatory and analgesic effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-methoxy-5-{[(4-methoxyphenyl)acetyl]amino}phenyl)-2-furamide in lab experiments is its ability to irreversibly inhibit the activity of target enzymes or proteins, allowing for precise control of cellular processes. However, N-(2-methoxy-5-{[(4-methoxyphenyl)acetyl]amino}phenyl)-2-furamide may also have off-target effects and can be toxic at high concentrations, limiting its use in certain experimental systems.

Future Directions

There are many potential future directions for research involving N-(2-methoxy-5-{[(4-methoxyphenyl)acetyl]amino}phenyl)-2-furamide, including the development of more selective inhibitors and the investigation of its effects on other cellular processes. N-(2-methoxy-5-{[(4-methoxyphenyl)acetyl]amino}phenyl)-2-furamide may also have potential therapeutic applications, particularly in the treatment of inflammatory and pain-related conditions. Further research is needed to fully understand the potential of N-(2-methoxy-5-{[(4-methoxyphenyl)acetyl]amino}phenyl)-2-furamide as a tool for scientific research and as a therapeutic agent.

Scientific Research Applications

N-(2-methoxy-5-{[(4-methoxyphenyl)acetyl]amino}phenyl)-2-furamide has been used in a wide range of scientific research applications, including the study of lipid signaling pathways, protein-protein interactions, and enzyme activity. N-(2-methoxy-5-{[(4-methoxyphenyl)acetyl]amino}phenyl)-2-furamide has been shown to inhibit the activity of various enzymes, including fatty acid amide hydrolase, cyclooxygenase-2, and phospholipase A2, making it a valuable tool for investigating the roles of these enzymes in various cellular processes.